Cas no 1047676-31-2 (5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1047676-31-2
• MF: C₁₀H₆FNO₂S
• MW: 223.223544597626
• CID: 2153103
• PubChem ID: 59291390
• Update Time: 2025-05-23

5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-phenyl)-thiazole-4-carboxylic acid
• 5-(3-Fluorophenyl)thiazole-4-carboxylic acid
• OWWGREBHCOZAFC-UHFFFAOYSA-N
• 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H6FNO2S/c11-7-3-1-2-6(4-7)9-8(10(13)14)12-5-15-9/h1-5H,(H,13,14)
• InChI Key： OWWGREBHCOZAFC-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Topological Polar Surface Area: 78.4

Additional information on 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1047676-31-2)

5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1047676-31-2) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely explored for their bioactive properties. The presence of a fluorophenyl moiety enhances its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on fluorinated thiazoles due to their improved metabolic stability and bioavailability compared to non-fluorinated analogs.

The structural uniqueness of 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid lies in its thiazole core coupled with a carboxylic acid functional group, making it a versatile intermediate for medicinal chemistry applications. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy development. With the growing demand for precision medicine, this compound’s ability to serve as a scaffold for small-molecule drugs aligns with current trends in personalized healthcare. Its CAS No. 1047676-31-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening.

In the context of green chemistry, 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is also investigated for its synthetic accessibility via catalyzed cross-coupling reactions, a method favored for reducing environmental impact. The fluorine atom in its structure contributes to its lipophilicity, a critical factor in drug design for optimizing membrane permeability. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s molecular weight and functional groups make it an attractive candidate for lead optimization.

Beyond pharmaceuticals, 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid finds applications in material science, particularly in the synthesis of organic semiconductors. Its conjugated system and electron-withdrawing properties are exploited in designing light-emitting diodes (LEDs) and solar cell components. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance, often highlighted in patent literature and academic journals.

From an SEO perspective, queries such as "thiazole carboxylic acid synthesis," "fluorophenyl thiazole applications," and "CAS 1047676-31-2 suppliers" dominate search trends, indicating strong commercial and academic interest. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly associated with this compound, addressing quality control concerns in bulk manufacturing. As regulatory agencies emphasize ICH guidelines for impurities, the demand for high-purity 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is expected to rise.

In summary, 5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1047676-31-2) represents a convergence of innovative chemistry and multidisciplinary applications. Its relevance in drug development, sustainable synthesis, and emerging technologies positions it as a compound of enduring scientific and industrial value. Future research may explore its potential in bioconjugation and theragnostic platforms, further expanding its utility.